N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide

• IUPAC Name: N-[(Z)-1-(furan-2-yl)-3-oxo-3-pyrrolidin-1-ylprop-1-en-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H16N2O3S/c19-15(14-6-4-10-22-14)17-13(11-12-5-3-9-21-12)16(20)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,17,19)/b13-11-
• InChI Key: PWTGIJPJCGHWIT-QBFSEMIESA-N
• Canonical SMILES: C1CCN(C1)C(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CS3
• Isomeric SMILES: C1CCN(C1)C(=O)/C(=C/C2=CC=CO2)/NC(=O)C3=CC=CS3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is known for its ability to interact with various biological systems, including the central nervous system, and has shown promising results in a number of preclinical studies. In

Mechanism of Action

The exact mechanism of action of N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide is not fully understood. However, it is believed to interact with various biological systems, including the endocannabinoid system and the TRPV1 receptor. It has also been shown to have an effect on the activity of various enzymes, including cyclooxygenase-2 and nitric oxide synthase.
Biochemical and Physiological Effects:
N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate, which makes it a potential candidate for the treatment of neuropsychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide is its ability to interact with various biological systems, which makes it a potential candidate for the treatment of a number of diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for the study of N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide. One potential area of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential therapeutic applications in different disease models, including neurodegenerative diseases and psychiatric disorders. Additionally, the development of novel analogs of N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide could lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Scientific Research Applications

N-[2-(2-furyl)-1-(1-pyrrolidinylcarbonyl)vinyl]-2-thiophenecarboxamide has been studied for its potential therapeutic applications in a number of areas, including neuroprotection, pain management, and cancer treatment. In preclinical studies, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate, which makes it a potential candidate for the treatment of neuropsychiatric disorders.